Cas no 2228596-28-7 (tert-butyl N-5-methoxy-2-(1-methylpiperazin-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-5-methoxy-2-(1-methylpiperazin-2-yl)phenylcarbamate
• CAS No: 2228596-28-7
• MF: C₁₇H₂₇N₃O₃
• MW: 321.41458439827
• CID: 6597784
• PubChem ID: 165622688
• Update Time: 2025-10-31

tert-butyl N-5-methoxy-2-(1-methylpiperazin-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-methoxy-2-(1-methylpiperazin-2-yl)phenylcarbamate
• 2228596-28-7
• EN300-1890617
• tert-butyl N-[5-methoxy-2-(1-methylpiperazin-2-yl)phenyl]carbamate

• Inchi： 1S/C17H27N3O3/c1-17(2,3)23-16(21)19-14-10-12(22-5)6-7-13(14)15-11-18-8-9-20(15)4/h6-7,10,15,18H,8-9,11H2,1-5H3,(H,19,21)
• InChI Key： ZMEJDFZRTMMLTM-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C=CC=1C1CNCCN1C)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 321.20524173g/mol
• Monoisotopic Mass: 321.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.8Ų

Additional information on tert-butyl N-5-methoxy-2-(1-methylpiperazin-2-yl)phenylcarbamate

Comprehensive Overview of tert-butyl N-5-methoxy-2-(1-methylpiperazin-2-yl)phenylcarbamate (CAS No. 2228596-28-7)

The compound tert-butyl N-5-methoxy-2-(1-methylpiperazin-2-yl)phenylcarbamate (CAS No. 2228596-28-7) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a methoxy group and a methylpiperazine moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly focusing on its applications in targeting specific enzymes or receptors, aligning with the growing demand for precision medicine.

In recent years, the scientific community has shown heightened interest in compounds like tert-butyl N-5-methoxy-2-(1-methylpiperazin-2-yl)phenylcarbamate due to their modular design, which allows for customization in drug formulations. This aligns with trends in AI-driven drug discovery and computational chemistry, where such molecules are screened for binding affinities using advanced algorithms. The carbamate functional group in this compound also contributes to its stability, a critical factor in prodrug development and sustained-release formulations.

The synthesis of CAS No. 2228596-28-7 involves multi-step organic reactions, often requiring protecting group strategies to ensure the integrity of the piperazine ring. This process is frequently discussed in forums related to green chemistry, as researchers seek eco-friendly alternatives to traditional solvents and catalysts. The compound’s tert-butyl group further enhances its lipophilicity, a property leveraged in blood-brain barrier penetration studies—a hot topic in neurodegenerative disease research.

From an industrial perspective, tert-butyl N-5-methoxy-2-(1-methylpiperazin-2-yl)phenylcarbamate is often explored for its scalability. Companies specializing in custom synthesis and contract research highlight its demand in niche markets. Analytical techniques like HPLC and LC-MS are essential for quality control, ensuring compliance with stringent regulatory standards such as ICH guidelines.

Emerging discussions in bioisosterism and molecular hybridization frequently reference this compound as a scaffold for designing analogs with improved pharmacokinetic profiles. Its relevance extends to fragment-based drug design, where smaller molecular fragments are optimized for target engagement. These applications resonate with the broader shift toward personalized therapeutics and orphan drug development.

In summary, tert-butyl N-5-methoxy-2-(1-methylpiperazin-2-yl)phenylcarbamate (CAS No. 2228596-28-7) exemplifies the intersection of synthetic chemistry and modern pharmacology. Its versatility in drug design, coupled with its alignment with cutting-edge research trends, positions it as a valuable asset in the quest for innovative therapeutic solutions.